Cas no 89804-99-9 (4(3H)-Quinazolinone, 6-chloro-3-[(phenylmethyl)amino]-)

• Product Name: 4(3H)-Quinazolinone, 6-chloro-3-[(phenylmethyl)amino]-
• CAS No: 89804-99-9
• MF: C₁₅H₁₂ClN₃O
• MW: 285.728281974792
• CID: 588847
• PubChem ID: 13161836
• Update Time: 2025-04-19

4(3H)-Quinazolinone, 6-chloro-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 6-chloro-3-[(phenylmethyl)amino]-
• 3-(benzylamino)-6-chloroquinazolin-4-one
• 3-(Benzylamino)-6-chloroquinazolin-4(3H)-one
• 3-(benzylamino)-6-chloro-3,4-dihydroquinazolin-4-one
• 89804-99-9
• DTXSID50523577

• Inchi： 1S/C15H12ClN3O/c16-12-6-7-14-13(8-12)15(20)19(10-17-14)18-9-11-4-2-1-3-5-11/h1-8,10,18H,9H2
• InChI Key： PWNHWOJDKRWLIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(N(C=N2)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 285.0668897g/mol
• Monoisotopic Mass: 285.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.7Ų